Cas no 73941-68-1 (Benzene, 1,5-dibromo-2-chloro-3-methoxy-)

• Product Name: Benzene, 1,5-dibromo-2-chloro-3-methoxy-
• CAS No: 73941-68-1
• MF: C₇H₅Br₂ClO
• MW: 300.374999761581
• CID: 541796
• PubChem ID: 71404110
• Update Time: 2025-04-19

Benzene, 1,5-dibromo-2-chloro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dibromo-2-chloro-3-methoxy-
• 1,5-dibromo-2-chloro-3-methoxybenzene
• 73941-68-1
• DTXSID50824975

• Inchi： 1S/C7H5Br2ClO/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,1H3
• InChI Key： XIIKOIAVDPWOBR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1Cl)OC)Br

Computed Properties

• Exact Mass: 299.83752g/mol
• Monoisotopic Mass: 297.83957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų